Cas no 1196156-04-3 (tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate)

• Product Name: tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• CAS No: 1196156-04-3
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 5058545
• PubChem ID: 72210093
• Update Time: 2025-10-25

tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-CHLORO-2-METHYL-7,8-DIHYDROPYRIDO[4,3-D]PYRIMIDINE-6(5H)-CARBOXYLATE
• 4-CHLORO-2-METHYL-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB44470
• tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• CS-0077281
• tert-butyl 4-chloro-2-methyl-5H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
• TERT-BUTYL4-CHLORO-2-METHYL-7,8-DIHYDROPYRIDO[4,3-D]PYRIMIDINE-6(5H)-CARBOXYLATE
• 1196156-04-3
• D73881

• Inchi： 1S/C13H18ClN3O2/c1-8-15-10-5-6-17(7-9(10)11(14)16-8)12(18)19-13(2,3)4/h5-7H2,1-4H3
• InChI Key： IKFYSIXMIISJDO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCN(C(=O)OC(C)(C)C)C2)N=C(C)N=1

Computed Properties

• Exact Mass: 283.1087545g/mol
• Monoisotopic Mass: 283.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.3

Additional information on tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate

Comprehensive Overview of tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1196156-04-3)

tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1196156-04-3) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrido[4,3-d]pyrimidine derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the tert-butyl ester group and the chloro and methyl substituents, make it a versatile building block for drug discovery and development.

The growing interest in tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate can be attributed to its potential applications in targeting kinase inhibitors, a class of compounds that have revolutionized cancer therapy. Researchers are particularly intrigued by its ability to modulate specific enzymatic pathways, which aligns with the current trend of precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery, this compound has also been flagged in computational screening studies for its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

One of the most frequently searched questions related to this compound is: "What is the role of tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate in drug synthesis?" The answer lies in its utility as a scaffold for constructing more complex molecules. Its pyrido[4,3-d]pyrimidine core is a privileged structure in medicinal chemistry, often found in compounds with antitumor, anti-inflammatory, and antiviral activities. The tert-butyl group enhances solubility, while the chloro substituent offers a handle for further functionalization.

Another hot topic in the scientific community is the green synthesis of such intermediates. Researchers are actively exploring eco-friendly methods to produce tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate with minimal environmental impact. This aligns with the broader sustainability goals of the pharmaceutical industry, where reducing waste and optimizing synthetic routes are paramount. The compound's CAS No. 1196156-04-3 is often cited in patents and publications focusing on these innovative approaches.

From a structural-activity relationship (SAR) perspective, the methyl and chloro groups on the pyrido[4,3-d]pyrimidine ring are critical for binding affinity to target proteins. This has led to a surge in studies investigating its bioisosteres—compounds with similar physicochemical properties but potentially improved efficacy or safety profiles. Such research is particularly relevant in the context of drug repurposing, a strategy that has gained traction due to its cost-effectiveness and shorter development timelines.

In summary, tert-butyl 4-chloro-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1196156-04-3) is a compound of immense scientific and industrial significance. Its applications span from kinase inhibitor development to green chemistry initiatives, making it a focal point for researchers and manufacturers alike. As the demand for novel therapeutics continues to rise, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.